2,3-difluoro-N-phenylaniline

• Molecular Formula: C12H9F2N
• Molecular Weight: 205.20 g/mol
• IUPAC Name: 2,3-difluoro-N-phenylaniline
• InChI: InChI=1S/C12H9F2N/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8,15H
• InChI Key: UNDBZBDBTVWUFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C(=CC=C2)F)F

Description

2,3-difluoro-N-phenylaniline is a useful research compound. Its molecular formula is C12H9F2N and its molecular weight is 205.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-bromo-2,3-difluorobenzene (0.232 mL, 2.073 mmol), aniline (0.208 mL, 2.280 mmol), Pd2(dba)3 (95 mg, 0.104 mmol), BINAP (194 mg, 0.311 mmol), sodium tert-butoxide (299 mg, 3.11 mmol), and toluene (3 mL) in a sealed vessel under argon was heated in an oil bath at 110° C. overnight. The reaction mixture was filtered through a plug of celite. The filtrate was concentrated and the residue was purified by silica gel column chromatography to give the title compound as a light brown oil (411 mg). LCMS m/z=206.1 [M+H]+; 1H NMR (400 MHz, Methanol-d4) δ ppm 6.53-6.64 (m, 1H), 6.80-6.88 (m, 2H), 6.88-6.95 (m, 1H), 6.95-7.03 (m, 2H), 7.11-7.19 (m, 2H).